Boschnialactone
Overview
Description
Boschnialactone is a naturally occurring compound that belongs to the class of sesquiterpene lactones. It is found in the roots of Boschniakia rossica, a plant that is commonly used in traditional Chinese medicine. This compound has been the subject of extensive scientific research due to its potential therapeutic properties.
Scientific Research Applications
Structural Analysis and Synthesis
- Boschnialactone has been the subject of structural analysis and synthesis research. The absolute structures of this compound and its derivatives, such as boschnialinic acid, have been determined and synthesized (Sakan et al., 1967).
- Innovative synthetic routes have been developed to produce biologically important compounds, including this compound and its analogs (Arai et al., 1991).
Natural Product Synthesis
- This compound has been a target in the field of natural product synthesis, with various approaches being explored for its efficient and stereocontrolled production (Basante-Avendaño et al., 2019).
Pharmacological Research
- This compound and its derivatives have been studied for their potential pharmacological applications. For example, the radical scavenger effect of this compound suggests its potential for therapeutic applications in conditions related to free radical production (Tsuda et al., 1994).
- Research on Boschniakia rossica, a source of this compound, has shown potential therapeutic applications in enhancing learning and memory ability, and in treating conditions like Alzheimer's disease (Zhu Shu-xiu, 2011).
Ethnopharmacological and Phytochemical Review
- Comprehensive reviews have been conducted on the genus Boschniakia, which includes species like B. rossica, to summarize their traditional medicinal uses, phytochemistry, and pharmacological research. This includes the analysis of compounds like this compound and their biological activities and functions in medicine (Zhang et al., 2016).
properties
CAS RN |
17957-87-8 |
|---|---|
Molecular Formula |
C9H14O2 |
Molecular Weight |
154.21 g/mol |
IUPAC Name |
(4aR,7R,7aR)-7-methyl-4,4a,5,6,7,7a-hexahydro-1H-cyclopenta[c]pyran-3-one |
InChI |
InChI=1S/C9H14O2/c1-6-2-3-7-4-9(10)11-5-8(6)7/h6-8H,2-5H2,1H3/t6-,7-,8-/m1/s1 |
InChI Key |
VGWJUWSHYRJZKH-BWZBUEFSSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@H]2[C@@H]1COC(=O)C2 |
SMILES |
CC1CCC2C1COC(=O)C2 |
Canonical SMILES |
CC1CCC2C1COC(=O)C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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